Cas no 93778-15-5 (2,3-Dihydroxypropyl 4-hydroxybenzoate)

2,3-Dihydroxypropyl 4-hydroxybenzoate structure

93778-15-5 structure

Product name:2,3-Dihydroxypropyl 4-hydroxybenzoate

CAS No:93778-15-5

MF:C₁₀H₁₂O₅

MW:212.199283599854

MDL:MFCD21608153

CID:811189

PubChem ID:3022325

2,3-Dihydroxypropyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-hydroxy-, 2,3-dihydroxypropyl ester
- 2,3-dihydroxypropyl 4-hydroxybenzoate
- Benzoic acid, p-hydroxy-, 2,3-dihydroxypropyl ester (6CI)
- D 11706
- 2,3-Dihydroxypropyl 4-hydroxybenzoate
- MDL： MFCD21608153
- Inchi： 1S/C10H12O5/c11-5-9(13)6-15-10(14)7-1-3-8(12)4-2-7/h1-4,9,11-13H,5-6H2
- InChI Key： BJLWPNKOAQTBGT-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(O)=CC=1)OCC(CO)O

2,3-Dihydroxypropyl 4-hydroxybenzoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-201741-0.5g	2,3-dihydroxypropyl 4-hydroxybenzoate	93778-15-5	95%	0.5g	$1069.0	2023-09-16
Enamine	EN300-201741-2.5g	2,3-dihydroxypropyl 4-hydroxybenzoate	93778-15-5	95%	2.5g	$2688.0	2023-09-16
TRC	D458555-5mg	2,3-dihydroxypropyl 4-hydroxybenzoate	93778-15-5		5mg	$ 91.00	2023-09-07
Enamine	EN300-201741-10.0g	2,3-dihydroxypropyl 4-hydroxybenzoate	93778-15-5	95%	10.0g	$5897.0	2023-03-01
Enamine	EN300-201741-1g	2,3-dihydroxypropyl 4-hydroxybenzoate	93778-15-5	95%	1g	$1371.0	2023-09-16
1PlusChem	1P0061CT-500mg	2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE	93778-15-5	95%	500mg	$1384.00	2024-04-20
Aaron	AR0061L5-500mg	2,3-dihydroxypropyl 4-hydroxybenzoate	93778-15-5	95%	500mg	$1495.00	2025-02-11
1PlusChem	1P0061CT-100mg	2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE	93778-15-5	95%	100mg	$651.00	2024-04-20
1PlusChem	1P0061CT-2.5g	2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE	93778-15-5	95%	2.5g	$3385.00	2024-04-20
A2B Chem LLC	AC80893-500mg	2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE	93778-15-5	95%	500mg	$1161.00	2024-07-18

2,3-Dihydroxypropyl 4-hydroxybenzoate Production Method

Synthetic Routes 1

93778-15-5

Reaction Conditions

Reference

: Synthesis of alkoxyl and phenoxyl substituted glycerides and their antimicrobial properties

Osanai, Shuichi; Wakisaka, Tsukasa; Inoue, Hiroshi, Bokin Bobai, 1986, 14(3), 109-16

Synthetic Routes 2

93778-15-5

Reaction Conditions

Reference

: Synthesis of α-monoglycerides of aromatic acids

Artamonov, A. F.; Nigmatullina, F. S.; Aldabergenova, M. T.; Dzhiembaev, B. Zh., Chemistry of Natural Compounds (Translation of Khimiya Prirodnykh Soedinenii), 2000, 35(4), 404-408

Synthetic Routes 3

56-81-5

99-76-3

93778-15-5

263552-76-7

Reaction Conditions

1.1 Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: HPLC and LC-MS studies of the transesterification reaction of methylparaben with twelve 3- to 6-carbon sugar alcohols and propylene glycol and the isomerization of the reaction products by acyl migration

Ma, Minhui; DiLollo, Antonio; Mercuri, Robert; Lee, Tony; Bundang, Mark; et al, Journal of Chromatographic Science, 2002, 40(3), 170-177

Synthetic Routes 4

99-96-7

56-81-5

93778-15-5

Reaction Conditions

1.1 Reagents: Sulfuric acid ; rt → 80 °C; 5 h, 80 °C

Reference

: Preparation method of glyceryl p-hydroxybenzoate as impurity of antiepileptic Levetiracetam

, China, , ,

Synthetic Routes 5

62814-78-2

93778-15-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 50 min, 80 °C

Reference

: Method for preparing 4-hydroxybenzoic acid monoglyceride

, China, , ,

Synthetic Routes 6

93778-15-5

Reaction Conditions

Reference

: Hydrolysis and transesterification of parabens in an aqueous solution in the presence of glycerol and boric acid

Farsa, Oldrich; Subert, Jan; Mareckova, Marie, Journal of Excipients and Food Chemicals, 2011, 2(2), 41-49

Synthetic Routes 7

56-81-5

99-76-3

93778-15-5

Reaction Conditions

1.1 Reagents: Sodium methoxide ; 12 h, 190 °C

Reference

: Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerol

Kosova, M.; Hradkova, I.; Matlova, V.; Kadlec, D.; Smidrkal, J.; et al, Journal of Clinical Pharmacy and Therapeutics, 2015, 40(4), 436-440